2-{[2-(4-Ethoxyphenyl)-5H-12-oxa-1,3-diazatetraphen-4-YL]sulfanyl}-N,N-diethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Characterization
Several studies have been dedicated to synthesizing and characterizing compounds with structures related to the specified chemical, demonstrating a wide interest in exploring the potential of such molecules. For example, research into the synthesis of thiazoles, pyridone, and other derivatives bearing a biologically active sulfonamide moiety has shown promising antimicrobial activities, highlighting the versatility of these compounds in creating potential antimicrobial agents (Darwish et al., 2014). Moreover, the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as glutaminase inhibitors demonstrate the therapeutic potential of such derivatives in cancer treatment (Shukla et al., 2012).
Antimicrobial and Antifungal Activities
The antimicrobial and antifungal activities of newly synthesized derivatives have been a significant focus of research. The synthesis of novel thiazole, pyridone, chromene, hydrazone derivatives bearing a biologically active sulfonamide moiety has been explored, with compounds showing promising results against various bacterial and fungal strains (Darwish et al., 2014). Another study on the synthesis of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}-N-substituted acetamides as potential antimicrobial and hemolytic agents highlights the potential of these compounds in treating infections and their safety profile regarding hemolytic activity (Rehman et al., 2016).
Antiulcer and Anticancer Activities
Compounds related to the specified chemical have also been studied for their potential antiulcer and anticancer activities. For instance, the synthesis and antiulcer activity study of 1,4-dihydropyridines and their Mannich bases with sulfanilamide suggest that certain modifications can enhance the antiulcer potential of these compounds, indicating a promising area for developing new treatments (Subudhi et al., 2009). Additionally, the synthesis and characterization of 2-aryl-4-arylsulfonyl-5-RS-1,3-oxazoles and their in vitro anticancer evaluation against various cancer cell lines underscore the potential of such derivatives in oncology (Zyabrev et al., 2022).
properties
IUPAC Name |
2-[[14-(4-ethoxyphenyl)-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13,15-octaen-16-yl]sulfanyl]-N,N-diethylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H29N3O3S/c1-4-32(5-2)26(33)18-36-29-24-17-23-22-10-8-7-9-19(22)13-16-25(23)35-28(24)30-27(31-29)20-11-14-21(15-12-20)34-6-3/h7-16H,4-6,17-18H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGOVXJAABILABK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CSC1=NC(=NC2=C1CC3=C(O2)C=CC4=CC=CC=C34)C5=CC=C(C=C5)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H29N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[2-(4-Ethoxyphenyl)-5H-12-oxa-1,3-diazatetraphen-4-YL]sulfanyl}-N,N-diethylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.